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Compound of Interest

Compound Name: Lipid X

Cat. No.: B1675557 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

molecular nomenclature is paramount. This guide provides an in-depth exploration of Lipid X,

detailing its various synonyms and alternative names as found in scientific literature.

Furthermore, it contextualizes Lipid X within its biochemical pathway and presents relevant

data and experimental insights to facilitate a thorough understanding of this critical molecule.

Lipid X is a pivotal intermediate in the biosynthesis of lipopolysaccharide (LPS), a major

component of the outer membrane of Gram-negative bacteria and a potent elicitor of the innate

immune response. Its unique structure and biological role have led to a variety of names and

descriptors in scientific publications. This guide aims to disambiguate these terms and provide

a centralized resource for its identification and study.

A Compendium of Synonyms and Alternative Names
for Lipid X
To ensure clarity and facilitate comprehensive literature searches, it is essential to be familiar

with the various names used to refer to Lipid X. These range from systematic chemical names

to more descriptive, biologically-focused terms.
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Category Name Reference

Common Name Lipid X [1][2][3][4][5]

Systematic Chemical Name

(IUPAC)

[(2R,3S,4R,5R,6R)-3-hydroxy-

2-(hydroxymethyl)-5-[[(3R)-3-

hydroxytetradecanoyl]amino]-6

-phosphonooxyoxan-4-yl]

(3R)-3-hydroxytetradecanoate

[3]

Chemical Name
2,3-diacylglucosamine 1-

phosphate
[5][6]

2,3-bis(3-

hydroxytetradecanoyl)-alpha-

D-glucosaminyl 1-phosphate

[3]

2,3-bis-(3R-hydroxy-

tetradecanoyl)-alphaD-

glucosamine-1-phosphate

[3]

Descriptive Name
Monosaccharide precursor of

E. coli lipid A
[2][3]

N-acyl-D-glucosamine 1-

phosphate where the N-acyl

group is (R)-3-

hydroxytetradecanoyl and

carrying an additional (R)-3-

hydroxytetradecanoyl group at

the 3-position

[2][3]

The Biochemical Context: Lipid X in the Raetz
Pathway
Lipid X is a key molecule in the Raetz pathway, the biosynthetic route for Lipid A production in

most Gram-negative bacteria.[4][7] Understanding this pathway is crucial for appreciating the

significance of Lipid X. The formation of Lipid X is a critical step, catalyzed by the enzyme

LpxH, which hydrolyzes UDP-2,3-diacylglucosamine to yield Lipid X and UMP.
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UDP-N-acetylglucosamine UDP-3-O-(R-3-hydroxymyristoyl)-GlcNAcLpxA UDP-3-O-(R-3-hydroxymyristoyl)-GlcNLpxC UDP-2,3-diacyl-GlcNLpxD

Lipid X
(2,3-diacylglucosamine 1-phosphate)

LpxH

UMPLpxH

Enzymatic Synthesis

Extraction

Purification & Analysis

Combine Substrate (UDP-2,3-diacyl-GlcN)
and Enzyme (LpxH)

Incubate at 30°C

Quench Reaction

Extract with Chloroform:Methanol

Thin Layer Chromatography (TLC)

HPLC-MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1675557?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/lipid-x.html
https://www.biosynth.com/p/ML76134/86559-73-1-lipid-x
https://pubchem.ncbi.nlm.nih.gov/compound/lipid-X
https://pubchem.ncbi.nlm.nih.gov/compound/lipid-X
https://pubchem.ncbi.nlm.nih.gov/compound/lipid-X
https://pmc.ncbi.nlm.nih.gov/articles/PMC5466501/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5466501/
https://pmc.ncbi.nlm.nih.gov/articles/PMC172094/
https://pmc.ncbi.nlm.nih.gov/articles/PMC172094/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6091223/
https://www.ocl-journal.org/articles/ocl/full_html/2020/01/ocl200025s/ocl200025s.html
https://www.ocl-journal.org/articles/ocl/full_html/2020/01/ocl200025s/ocl200025s.html
https://www.benchchem.com/product/b1675557#lipid-x-synonyms-and-alternative-names-in-literature
https://www.benchchem.com/product/b1675557#lipid-x-synonyms-and-alternative-names-in-literature
https://www.benchchem.com/product/b1675557#lipid-x-synonyms-and-alternative-names-in-literature
https://www.benchchem.com/product/b1675557#lipid-x-synonyms-and-alternative-names-in-literature
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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